Cas no 220880-22-8 (1H-Tetrazole, 5-[3-(chloromethyl)phenyl]-1-methyl-)

• Product Name: 1H-Tetrazole, 5-[3-(chloromethyl)phenyl]-1-methyl-
• CAS No: 220880-22-8
• MF: C₉H₉ClN₄
• MW: 208.64755988121
• CID: 1407878
• PubChem ID: 22660140
• Update Time: 2025-04-20

1H-Tetrazole, 5-[3-(chloromethyl)phenyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 5-[3-(chloromethyl)phenyl]-1-methyl-
• FKHPPRWLWYRTCI-UHFFFAOYSA-N
• 5-[3-(Chloromethyl)phenyl]-1-methyl-1H-tetrazole
• DTXSID601237183
• SCHEMBL709274
• 220880-22-8
• 3-(1-methyltetrazol-5-yl)benzyl chloride

• Inchi： 1S/C9H9ClN4/c1-14-9(11-12-13-14)8-4-2-3-7(5-8)6-10/h2-5H,6H2,1H3
• InChI Key： FKHPPRWLWYRTCI-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C=1)C1=NN=NN1C

Computed Properties

• Exact Mass: 208.05177
• Monoisotopic Mass: 208.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.6